Cas no 1286709-98-5 (3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea)

• Product Name: 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea
• CAS No: 1286709-98-5
• MF: C₂₂H₂₃N₃O
• MW: 345.437525033951
• CID: 5905030
• PubChem ID: 52906770
• Update Time: 2025-06-20

3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)urea
• 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea
• 1-phenethyl-1-(pyridin-2-ylmethyl)-3-(o-tolyl)urea
• AKOS024522305
• F5854-0507
• VU0523779-1
• 1286709-98-5

• Inchi： 1S/C22H23N3O/c1-18-9-5-6-13-21(18)24-22(26)25(17-20-12-7-8-15-23-20)16-14-19-10-3-2-4-11-19/h2-13,15H,14,16-17H2,1H3,(H,24,26)
• InChI Key： MWLTYIZAOMPHKF-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC=C1)(CC1=NC=CC=C1)C(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 345.184112366g/mol
• Monoisotopic Mass: 345.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea

Introduction to 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea (CAS No. 1286709-98-5)

3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea (CAS No. 1286709-98-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, comprises multiple aromatic rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a methylphenyl group, a phenylethyl moiety, and a pyridin-2-yl substituent in its molecular framework suggests a high degree of structural complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, ensuring precision and consistency in chemical communication. The systematic naming reflects its chemical composition, highlighting the substituents attached to the urea core. This level of detail is crucial in the pharmaceutical industry, where accurate identification and characterization of compounds are paramount for further development and application.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea structure, with its multiple aromatic rings and diverse functional groups, presents an ideal candidate for virtual screening and pharmacophore modeling. These computational approaches have revolutionized the drug discovery process by allowing scientists to identify potential lead compounds without the need for extensive experimental trials.

In the context of modern pharmaceutical research, this compound has been studied for its potential applications in treating various diseases. The methylphenyl group is known for its role in modulating neurotransmitter activity, making it relevant in the development of medications for neurological disorders. Additionally, the pyridin-2-yl moiety is often associated with enhanced binding affinity to biological targets, which could be leveraged in designing drugs with improved efficacy.

One of the most exciting aspects of 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea is its versatility in serving as a scaffold for derivative synthesis. By modifying specific functional groups or introducing new substituents, researchers can tailor its properties to meet specific therapeutic needs. This flexibility has led to numerous studies exploring its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities.

The compound's structural features also make it an interesting candidate for studying enzyme inhibition and receptor binding mechanisms. For instance, the presence of aromatic rings can facilitate interactions with heme-containing enzymes or receptors, which are prevalent in many biological pathways. Understanding these interactions at a molecular level can provide insights into disease mechanisms and aid in the development of more effective treatments.

Recent publications have highlighted the use of 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea as a starting material for synthesizing novel bioactive molecules. Researchers have reported promising results in vitro regarding its ability to modulate certain signaling pathways associated with inflammation and cancer progression. These findings underscore the compound's potential as a pharmacological tool for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. The development of robust synthetic protocols is essential for scaling up production and conducting large-scale studies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when handling compounds like 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea. This includes maintaining strict quality control measures throughout production to guarantee consistency and safety. Documentation of synthetic routes, impurity profiles, and analytical data is essential for regulatory submissions and approvals.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of biological systems continues to evolve, compounds like 3-(2-methylphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea will play a pivotal role in shaping next-generation therapeutics.